molecular formula C14H15F2N3O2 B213624 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide

Cat. No. B213624
M. Wt: 295.28 g/mol
InChI Key: RJFBCCASYZYZPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, also known as DFP-10825, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to modulate the activity of ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. The compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to reduce pain sensitivity in animal models of neuropathic pain and cancer pain.

Advantages and Limitations for Lab Experiments

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to exhibit potent anti-inflammatory and analgesic effects in animal models, making it a valuable tool for studying the mechanisms of pain and inflammation. However, the limitations of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide include its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a promising compound that has the potential to be developed into a novel therapeutic agent for the treatment of pain and inflammation. Future research should focus on further elucidating the mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as investigating its potential use in the treatment of neurodegenerative diseases. Other future directions for research include exploring the pharmacokinetics and pharmacodynamics of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as developing more efficient synthesis methods for the compound.
Conclusion:
In conclusion, 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies, making it a valuable tool for studying the mechanisms of pain and inflammation. Future research should focus on further elucidating the mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as investigating its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a synthetic compound that can be prepared by following a multi-step synthesis method. The first step involves the synthesis of 3-(difluoromethyl)-5-methyl-1H-pyrazole, which is then reacted with N-(4-methoxyphenyl)acetamide to obtain 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide. The synthesis of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been reported in several research articles, and the compound has been synthesized using different methods with varying yields.

Scientific Research Applications

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been investigated for its potential use in the treatment of neuropathic pain, cancer, and neurodegenerative diseases.

properties

Product Name

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide

Molecular Formula

C14H15F2N3O2

Molecular Weight

295.28 g/mol

IUPAC Name

2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]-N-(4-methoxyphenyl)acetamide

InChI

InChI=1S/C14H15F2N3O2/c1-9-7-12(14(15)16)18-19(9)8-13(20)17-10-3-5-11(21-2)6-4-10/h3-7,14H,8H2,1-2H3,(H,17,20)

InChI Key

RJFBCCASYZYZPA-UHFFFAOYSA-N

SMILES

CC1=CC(=NN1CC(=O)NC2=CC=C(C=C2)OC)C(F)F

Canonical SMILES

CC1=CC(=NN1CC(=O)NC2=CC=C(C=C2)OC)C(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.